Nitrogen-doped carbon nanotube supported double-shelled hollow composites for asymmetric supercapacitors†
New Journal of Chemistry Pub Date: 2017-11-20 DOI: 10.1039/C7NJ03422A
Abstract
In this work, a unique N–C@NiMoO4 composite with a double-shelled hollow microtube structure has been developed through a simple and low-cost growth process. The composite contains a NiMoO4 outer shell with high electrochemical activity and hollow nitrogen-doped carbon nanotubes (N–C NTs) with high conductivity, resulting in a high performance electrode material. The existence of N–C NTs effectively prevents the accumulation and agglomeration of the NiMoO4 nanosheets during the formation of a uniform outer shell, providing a higher specific surface area (258.2 m2 g−1). The electrochemical study displays that the C@NiMoO4 composite has a specific capacitance as high as 1242 F g−1 at a current density of 1 A g−1, and about 82.9% cycling stability after 2000 cycles. Moreover, the as-fabricated C@NiMoO4//N–C asymmetric supercapacitor (ASC) can achieve a maximum high energy density of 44.6 W h kg−1 at a power density of 250.4 W kg−1. These results imply that the C@NiMoO4 composite with a double-shelled hollow tube-structure is a promising candidate for high performance supercapacitors.
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